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Compound of Interest

Compound Name: 1-Chloro-2-methylpropene

Cat. No.: B051992 Get Quote

Technical Data for 1-Chloro-2-methylpropene
This document provides the fundamental molecular data for 1-Chloro-2-methylpropene, a

compound relevant in various organic syntheses. The information is intended for researchers,

scientists, and professionals in drug development and chemical manufacturing.

Core Molecular Information
1-Chloro-2-methylpropene, also known by synonyms such as Isocrotyl chloride and β,β-

Dimethylvinyl chloride, is a halogenated alkene.[1][2][3] Its fundamental properties, including

molecular formula and weight, are crucial for stoichiometric calculations and analytical

characterization in experimental settings.

The accepted molecular formula for 1-Chloro-2-methylpropene is C4H7Cl.[1][2][3][4][5]

Based on this formula, the molecular weight is calculated to be 90.55 g/mol .[1][2][3][4][5]

Data Summary
The essential molecular details are summarized in the table below for quick reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b051992?utm_src=pdf-interest
https://www.benchchem.com/product/b051992?utm_src=pdf-body
https://www.benchchem.com/product/b051992?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Propene_-1-chloro-2-methyl
https://www.drugfuture.com/chemdata/1-Chloro-2-methyl-1-propene.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C513371&Mask=200
https://www.benchchem.com/product/b051992?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Propene_-1-chloro-2-methyl
https://www.drugfuture.com/chemdata/1-Chloro-2-methyl-1-propene.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C513371&Mask=200
https://www.stenutz.eu/chem/solv6.php?name=1-chloro-2-methylpropene
https://www.pharmaffiliates.com/en/513-37-1-1-chloro-2-methylpropene-pa270023230.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Propene_-1-chloro-2-methyl
https://www.drugfuture.com/chemdata/1-Chloro-2-methyl-1-propene.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C513371&Mask=200
https://www.stenutz.eu/chem/solv6.php?name=1-chloro-2-methylpropene
https://www.pharmaffiliates.com/en/513-37-1-1-chloro-2-methylpropene-pa270023230.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

Molecular Formula C4H7Cl[1][2][3][4][5]

Molecular Weight 90.55 g/mol [1][2][5]

IUPAC Name 1-chloro-2-methylprop-1-ene[1]

CAS Registry Number 513-37-1[2][3]

Line Formula (CH3)2C=CHCl[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051992?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

